Cas no 1215810-30-2 (2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride)

2-Methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride is a benzimidazole-derived compound with potential applications in pharmaceutical and chemical research. Its molecular structure features a benzodiazole core substituted with a 3-methylphenoxypropyl group and a methyl group at the 2-position, enhancing its stability and reactivity. The hydrochloride salt form improves solubility, facilitating its use in aqueous formulations. This compound may exhibit biological activity due to the benzimidazole scaffold, which is known for its role in medicinal chemistry. Its precise synthesis and characterization make it suitable for exploratory studies in drug development or as a reference standard. Handling requires standard laboratory precautions due to its chemical nature.
2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride structure
1215810-30-2 structure
Product Name:2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride
CAS No:1215810-30-2
MF:C18H21ClN2O
MW:316.825143575668
CID:6543076
Update Time:2025-06-27

2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride
    • 2-methyl-1-[3-(3-methylphenoxy)propyl]benzimidazole:hydrochloride
    • Inchi: 1S/C18H20N2O.ClH/c1-14-7-5-8-16(13-14)21-12-6-11-20-15(2)19-17-9-3-4-10-18(17)20;/h3-5,7-10,13H,6,11-12H2,1-2H3;1H
    • InChI Key: STZCYUHTRJTLOW-UHFFFAOYSA-N
    • SMILES: C1(C)N(CCCOC2=CC=CC(C)=C2)C2=CC=CC=C2N=1.[H]Cl

2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride Pricemore >>

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Additional information on 2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride

Recent Advances in the Study of 2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride (CAS: 1215810-30-2)

In recent years, the compound 2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride (CAS: 1215810-30-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzodiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The latest studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of certain enzyme targets. The research team employed a combination of in vitro assays and computational modeling to demonstrate that 1215810-30-2 exhibits high binding affinity and specificity for its target, suggesting its utility in targeted therapy. The study also highlighted the compound's favorable pharmacokinetic profile, including its stability and bioavailability, which are critical for further drug development.

Another significant advancement comes from a preclinical study investigating the compound's efficacy in animal models of inflammatory diseases. The results indicated that 2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride significantly reduced inflammatory markers and improved disease outcomes. These findings support the potential of this compound as a novel anti-inflammatory agent, with possible applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also delved into the synthetic pathways and optimization of 1215810-30-2. A recent publication in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. This development is crucial for facilitating further pharmacological studies and potential commercialization.

In conclusion, the latest research on 2-methyl-1-3-(3-methylphenoxy)propyl-1H-1,3-benzodiazole hydrochloride (CAS: 1215810-30-2) underscores its therapeutic potential and advances in its development. Continued investigations into its mechanisms, efficacy, and safety profiles will be essential to translate these findings into clinical applications. The compound represents a promising candidate in the ongoing quest for innovative treatments in chemical biology and medicine.

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